![molecular formula C13H15N3O3S B1208320 2-ethoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B1208320.png)
2-ethoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is a member of benzamides.
Scientific Research Applications
Nematocidal Activity
Compounds containing 1,3,4-thiadiazole amide group, akin to the chemical structure , demonstrated significant nematocidal activities, particularly against Bursaphelenchus xylophilus. This indicates potential applications in agricultural settings for pest management (Liu et al., 2022).
Photodynamic Therapy
Derivatives of 1,3,4-thiadiazole have shown promising properties for photodynamic therapy applications, especially in treating cancer. The compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield for Type II mechanisms (Pişkin et al., 2020).
Anticancer Activity
A study focused on compounds with a thiadiazole scaffold and benzamide groups, structures similar to the chemical , highlighted their potential in anticancer applications. These compounds were tested against various human cancer cell lines and showed promising anticancer activity, with some compounds exhibiting higher anticancer activities than reference drugs (Tiwari et al., 2017).
Insecticidal Activity
Derivatives with 1,3,4-thiadiazole moiety, similar to the queried chemical, showed significant insecticidal activity, especially against the cotton leaf worm (Spodoptera littoralis). This suggests its potential use in developing new insecticides (Mohamed et al., 2020).
Antimicrobial and Antifungal Properties
Compounds related to 2-ethoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide have been identified with significant antimicrobial and antifungal activities. These findings suggest potential applications in developing new antimicrobial and antifungal agents (Sych et al., 2019).
Properties
Molecular Formula |
C13H15N3O3S |
---|---|
Molecular Weight |
293.34 g/mol |
IUPAC Name |
2-ethoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide |
InChI |
InChI=1S/C13H15N3O3S/c1-3-19-10-7-5-4-6-9(10)12(17)14-13-16-15-11(20-13)8-18-2/h4-7H,3,8H2,1-2H3,(H,14,16,17) |
InChI Key |
OXRSQDMLAZJHLR-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1C(=O)NC2=NN=C(S2)COC |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=NN=C(S2)COC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.